Cas no 1517932-71-6 (3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 1517932-71-6
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• MDL: MFCD24148584
• CID: 4603554
• PubChem ID: 81697556
• Update Time: 2025-06-11

3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid

• MDL： MFCD24148584
• Inchi： 1S/C11H18O3/c12-10(13)8-6-11(14,7-8)9-4-2-1-3-5-9/h8-9,14H,1-7H2,(H,12,13)
• InChI Key： ROBDZMBVLFHUIN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(C2CCCCC2)(O)C1

Additional information on 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid

Introduction to 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 1517932-71-6)

3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1517932-71-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclobutane core substituted with a cyclohexyl group and a hydroxyl functional group, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The structural framework of 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid consists of a cyclobutane ring that is substituted at the 3-position with a cyclohexyl group, while the same position also bears a hydroxyl (-OH) group. This bifunctional nature makes it a versatile intermediate in organic synthesis. The presence of both the cyclohexyl and hydroxyl groups introduces steric and electronic effects that can influence its reactivity and interactions with other molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential pharmacological properties. The cyclobutane ring, being a saturated heterocycle, is known for its stability and ability to adopt various conformations, which can be exploited in drug design. The incorporation of substituents like the cyclohexyl group can modulate the electronic properties of the ring, thereby affecting its binding affinity to biological targets.

One of the key areas where 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid has shown promise is in the synthesis of bioactive molecules. Researchers have been exploring its utility as a building block for more complex structures. For instance, its hydroxyl group can be easily modified through esterification or etherification reactions, allowing for the creation of derivatives with tailored properties. Similarly, the cyclohexyl substituent can serve as a handle for further functionalization via cross-coupling reactions or other organic transformations.

The compound's relevance extends to the field of medicinal chemistry, where it has been investigated as a precursor for potential therapeutic agents. The cyclobutane core is often found in natural products and pharmaceuticals due to its favorable pharmacokinetic properties. By modifying this core structure, chemists aim to develop molecules that exhibit improved solubility, metabolic stability, and target specificity. 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid represents an interesting scaffold for such endeavors.

Recent studies have highlighted the importance of understanding the conformational dynamics of cyclic compounds like 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid in drug design. Computational methods have been employed to model the molecule's behavior in different environments, providing insights into how its structure might interact with biological targets. These studies have revealed that subtle changes in conformation can significantly impact binding affinity and efficacy.

In addition to its synthetic utility, 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid has been explored in material science applications. Its rigid cyclic structure and functional groups make it a candidate for designing polymers or copolymers with specific mechanical or chemical properties. Such materials could find applications in coatings, adhesives, or even biodegradable plastics.

The chemical synthesis of 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient and sustainable production methods, reducing waste and energy consumption.

From an industrial perspective, the demand for high-quality intermediates like 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid continues to grow as pharmaceutical companies seek innovative solutions for drug development. Manufacturers are investing in process improvements to meet this demand while adhering to stringent regulatory standards. The compound's versatility makes it a valuable asset in both academic research and industrial applications.

The future prospects for 3-cyclohexyl-3-hydroxycyclobutane-1-carboxylic acid are promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in various scientific disciplines. Its unique structural features offer endless possibilities for innovation, making it a cornerstone of modern chemical research.